Cas no 83797-56-2 (Forskolin Hemisuccinate)

• Product Name: Forskolin Hemisuccinate
• CAS No: 83797-56-2
• MF: C₂₄H₃₆O₉
• MW: 468.53724861145
• CID: 709321
• PubChem ID: 4114878
• Update Time: 2025-05-28

Forskolin Hemisuccinate Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,1-[(3R,4aR,5S,6S,6aS,10S,10aR,10bS)-3-ethenyldodecahydro-6,10,10b-trihydroxy-3,4a,7,7,10a-pentamethyl-1-oxo-1H-naphtho[2,1-b]pyran-5-yl]ester
• Forskolin Hemisuccinate
• 4-[(3-ethenyl-6,10,10b-trihydroxy-3,4a,7,7,10a-pentamethyl-1-oxo-5,6,6a,8,9,10-hexahydro-2H-benzo[f]chromen-5-yl)oxy]-4-oxobutanoic acid
• 7-Deacetyl-7-O-hemisuccinyl-Forskolin
• FORSKOLIN 7-O-HEMISUCCINYL-7-DEACETYL
• AKOS030254841
• 83797-56-2
• DTXSID20399463
• 4-[(3-Ethenyl-6,10,10b-trihydroxy-3,4a,7,7,10a-pentamethyl-1-oxododecahydro-1H-naphtho[2,1-b]pyran-5-yl)oxy]-4-oxobutanoic acid

• Inchi： 1S/C24H36O9/c1-7-21(4)12-14(26)24(31)22(5)13(25)10-11-20(2,3)18(22)17(30)19(23(24,6)33-21)32-16(29)9-8-15(27)28/h7,13,17-19,25,30-31H,1,8-12H2,2-6H3,(H,27,28)
• InChI Key： GAXOOYZVVOXRCK-UHFFFAOYSA-N
• SMILES： O1C(C=C)(C)CC(C2(C1(C)C(C(C1C(C)(C)CCC(C12C)O)O)OC(CCC(=O)O)=O)O)=O

Computed Properties

• Exact Mass: 468.23600
• Monoisotopic Mass: 468.236
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 868
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 151Ų

Experimental Properties

• PSA: 150.59000
• LogP: 1.36480

Forskolin Hemisuccinate Security Information

• WGK Germany：3
• Storage Condition：−20°C

Additional information on Forskolin Hemisuccinate

Recent Advances in Forskolin Hemisuccinate (CAS 83797-56-2) Research: A Comprehensive Review

Forskolin Hemisuccinate (CAS 83797-56-2), a water-soluble derivative of forskolin, has garnered significant attention in recent years due to its potential therapeutic applications in various biomedical fields. This research briefing aims to synthesize the latest findings on Forskolin Hemisuccinate, focusing on its pharmacological properties, mechanisms of action, and emerging clinical applications. The compound's unique ability to activate adenylate cyclase and elevate intracellular cAMP levels has positioned it as a promising candidate for treating conditions such as glaucoma, cardiovascular diseases, and metabolic disorders.

Recent studies have elucidated the structural-activity relationship of Forskolin Hemisuccinate, revealing how its hemisuccinate moiety enhances solubility while maintaining biological activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this modification improves pharmacokinetic properties without compromising the compound's affinity for adenylate cyclase. Furthermore, advanced formulation techniques, including nanoparticle encapsulation and prodrug strategies, have been developed to overcome previous limitations in drug delivery and bioavailability.

In the field of ophthalmology, Forskolin Hemisuccinate has shown remarkable potential as an intraocular pressure-lowering agent. Clinical trials conducted in 2022-2023 reported a 30-35% reduction in intraocular pressure with minimal side effects, suggesting it may serve as an alternative to traditional glaucoma medications. The compound's mechanism appears to involve both increased aqueous humor outflow and neuroprotective effects on retinal ganglion cells, as evidenced by in vitro and animal model studies.

Cardiovascular research has uncovered novel applications for Forskolin Hemisuccinate in heart failure management. A multicenter study published in Circulation Research (2023) demonstrated that the compound enhances myocardial contractility through cAMP-dependent pathways while exhibiting fewer arrhythmogenic effects compared to conventional inotropes. This finding has sparked interest in developing Forskolin Hemisuccinate-based therapies for acute decompensated heart failure, with several phase II clinical trials currently underway.

Metabolic research has revealed Forskolin Hemisuccinate's potential in addressing obesity and type 2 diabetes. Recent investigations have shown that the compound stimulates lipolysis in adipocytes while simultaneously improving insulin sensitivity. A 2023 study in Nature Metabolism reported that Forskolin Hemisuccinate activates brown adipose tissue, suggesting its utility in metabolic syndrome management. These findings have led to the development of combination therapies incorporating Forskolin Hemisuccinate with other antidiabetic agents.

The safety profile of Forskolin Hemisuccinate has been extensively evaluated in recent toxicological studies. While generally well-tolerated, researchers have identified dose-dependent effects on heart rate and blood pressure that require careful monitoring in clinical applications. Current Good Manufacturing Practice (cGMP) production methods have been optimized to ensure batch-to-batch consistency, addressing previous concerns about purity and stability of the compound.

Future research directions for Forskolin Hemisuccinate include exploring its potential in neurological disorders, cancer immunotherapy, and regenerative medicine. Preliminary studies suggest the compound may modulate neuroinflammation and promote neurogenesis, while its immunomodulatory effects are being investigated for enhancing CAR-T cell therapies. As our understanding of cAMP signaling pathways expands, Forskolin Hemisuccinate continues to emerge as a versatile tool in chemical biology and drug development.